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Compound of Interest

Compound Name: VU714 oxalate

Cat. No.: B1684063 Get Quote

Welcome to the technical support center for VU714 oxalate, a potent inhibitor of the Kir7.1

potassium channel. This resource is designed to assist researchers, scientists, and drug

development professionals in overcoming common challenges and ensuring the successful

execution of experiments involving this compound. Here, you will find troubleshooting guides

and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My VU714 oxalate is not dissolving properly. What should I do?

A1: Issues with solubility are a common hurdle. VU714 oxalate is soluble in DMSO[1]. For

optimal results, it is recommended to prepare a stock solution in DMSO, with a reported

solubility of up to 10 mM[2]. If you are still experiencing issues, consider the following:

Gentle Warming: Warm the solution to 37°C to aid dissolution.

Vortexing: Ensure the solution is thoroughly mixed by vortexing.

Sonication: A brief sonication can also help to break up any aggregates.

Fresh Solvent: Use anhydrous DMSO to avoid introducing water, which can decrease the

solubility of many organic compounds.
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Q2: I'm observing precipitate in my cell culture media after adding the VU714 oxalate stock

solution. How can I prevent this?

A2: Precipitation in aqueous solutions is a frequent issue when working with compounds

dissolved in DMSO. To mitigate this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer

or cell culture medium is low, typically less than 0.5%, to maintain the solubility of VU714
oxalate.

Serial Dilutions: Perform serial dilutions of your DMSO stock solution in your aqueous buffer.

Add the diluted compound to the final experimental solution dropwise while gently vortexing

or stirring to ensure rapid and even distribution.

Pre-warmed Media: Adding the compound to pre-warmed media (37°C) can sometimes

improve solubility.

Q3: What are the recommended storage conditions for VU714 oxalate?

A3: Proper storage is crucial for maintaining the stability and activity of the compound. Based

on supplier recommendations, the following storage conditions should be observed:

Storage Format
Short-Term (Days to
Weeks)

Long-Term (Months to
Years)

Solid Powder 0 - 4°C[1] -20°C[1][3]

In Solvent (e.g., DMSO) Not specified -80°C[3]

It is also advisable to protect the compound from light[1]. The solid form is stable for over two

years if stored correctly[1].

Q4: What is the mechanism of action of VU714 oxalate?

A4: VU714 oxalate is an inhibitor of the inwardly rectifying potassium (Kir) channel Kir7.1[1][3]

[4]. Kir7.1 channels are key regulators of various physiological processes, including
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melanocortin signaling in the brain, electrolyte homeostasis in the eye, and uterine muscle

contractility[1].

Below is a diagram illustrating the inhibitory action of VU714 oxalate on the Kir7.1 channel.
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Inhibitory action of VU714 oxalate on the Kir7.1 channel.

Q5: How selective is VU714 oxalate?

A5: VU714 oxalate shows a degree of selectivity for Kir7.1 over other Kir channels. The

inhibitory potency follows this rank order: Kir7.1 > Kir4.1 > Kir1.1 > Kir6.2/SUR1[2]. It has

significantly less activity at Kir2.1, Kir2.2, Kir2.3, and Kir3.1/3.2 channels[2].
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Kir Channel Subtype IC50 (µM)

Kir7.1 5.6[2]

Kir4.1 13[2]

Kir1.1 16[2]

Kir6.2/SUR1 30[2]

Kir2.1, Kir2.2, Kir2.3, Kir3.1/3.2 > 30[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of VU714 Oxalate in DMSO

This protocol outlines the steps for preparing a stock solution, a critical first step in many

experiments.
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Workflow for preparing a VU714 oxalate stock solution.
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Methodology:

Calculation: To prepare a 10 mM stock solution, you will need 4.57 mg of VU714 oxalate
(Molecular Weight: 456.92 g/mol ) per 1 mL of DMSO.

Weighing: Carefully weigh the required amount of VU714 oxalate powder in a suitable

microcentrifuge tube.

Dissolving: Add the calculated volume of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved.

Warming/Sonication (Optional): If the compound does not readily dissolve, gently warm the

solution to 37°C or sonicate for a few minutes.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes.

Storage: Store the aliquots at -80°C for long-term use[3].

Protocol 2: General Workflow for a Cell-Based Assay

This diagram illustrates a typical workflow for utilizing VU714 oxalate in a cell-based

experiment, such as measuring changes in membrane potential or ion flux.
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General workflow for a cell-based assay with VU714 oxalate.

Disclaimer: This technical support guide is for research use only and is not intended for human

or veterinary use. The information provided is based on publicly available data and should be
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used as a general guide. Researchers should always consult the primary literature and their

own experimental data to determine the optimal conditions for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1684063?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/15794
https://www.probechem.com/products_VU714oxalate.html
https://www.targetmol.com/compound/vu714%20oxalate
https://www.amsbio.com/vu714-oxalate-ams-t29144-25-mg
https://www.benchchem.com/product/b1684063#common-pitfalls-in-experiments-with-vu714-oxalate
https://www.benchchem.com/product/b1684063#common-pitfalls-in-experiments-with-vu714-oxalate
https://www.benchchem.com/product/b1684063#common-pitfalls-in-experiments-with-vu714-oxalate
https://www.benchchem.com/product/b1684063#common-pitfalls-in-experiments-with-vu714-oxalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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